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Compound of Interest

Compound Name: Cycloeucalenone

Cat. No.: B1256185 Get Quote

Cycloeucalenone: A Technical Guide for
Researchers
FOR RESEARCH USE ONLY. Not for human or veterinary use.

Cycloeucalenone is a cycloartane-type triterpene ketone that has garnered scientific interest

for its potential therapeutic properties.[1] This technical guide provides an in-depth overview of

its chemical identifiers, biological activities, and relevant experimental protocols, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identifiers and Properties
Cycloeucalenone is a pentacyclic triterpenoid characterized by a 4α,14-dimethyl-9β,19-cyclo-

5α-ergost-24(28)-ene structure with an oxo group at the 3-position.[2][3] It has been isolated

from various plant species, including Tinospora crispa, Musa acuminata (banana blossom),

Quercus variabilis, Ammocharis coranica, and Solanum cernuum.[2][3][4][5]
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Identifier Value Reference

CAS Number 1255-12-5 [2]

Molecular Formula C₃₀H₄₈O [1][2]

Molecular Weight 424.7 g/mol [1][2]

IUPAC Name
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PubChem CID 21594790 [2]

Biological Activity
Cycloeucalenone has demonstrated a range of biological activities, with notable potential in

the fields of antiparasitic and anti-inflammatory research.
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Leishmanicidal Activity
Studies have shown that cycloeucalenone exhibits leishmanicidal action against the

protozoan parasite Leishmania infantum chagasi.[1] This activity supports the

ethnopharmacological use of plants containing this compound in traditional medicine for

treating leishmaniasis.[1] Initial research indicates promising efficacy with low toxicity to

mammalian cell lines, such as RAW 264.7 and LLC-MK2 cells, making it a candidate for further

investigation as a novel antiparasitic agent.[1]

Anti-inflammatory Properties
Cycloeucalenone has shown potential anti-inflammatory effects. In silico studies have

demonstrated its strong binding affinities for key enzymes in the inflammatory cascade,

phospholipase A2 (PL-A2) and nuclear factor-kappa B (NF-κB), with binding affinities of -7.6

kcal/mol and -6.0 kcal/mol, respectively.[6] These findings suggest a possible mechanism of

action involving the modulation of these inflammatory pathways.[6]

Biological
Activity

Target/Model Measurement Result Reference

Leishmanicidal
Leishmania

infantum chagasi
-

Promising

efficacy
[1]

Anti-

inflammatory

Phospholipase

A2 (PL-A2)
Binding Affinity -7.6 kcal/mol [6]

Anti-

inflammatory

Nuclear Factor-

kappa B (NF-κB)
Binding Affinity -6.0 kcal/mol [6]

Cardiotonic Effects
In a study on the cardiac contractility of compounds isolated from Tinospora crispa,

cycloeucalenone showed only a slight change from the control on the right and left atrial force

of contraction in rats.[4] This suggests that it produces mild cardiotonic effects.[4]

Experimental Protocols
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Isolation and Characterization of Cycloeucalenone from
Musa acuminata Colla (Banana Blossom)
1. Extraction:

Samples of Musa acuminata Colla are subjected to maceration using ethyl acetate to obtain

the crude extract.[7]

2. Chromatographic Separation:

The ethyl acetate extract is subjected to column chromatography for fractionation.[7]

The collected fractions are monitored by Thin Layer Chromatography (TLC) to identify and

combine fractions with similar retention factor (RF) values.[7]

3. Purification and Identification:

Fractions confirmed to be pure by TLC are further analyzed.[7]

The structural elucidation of the isolated compound is performed using various spectroscopic

techniques, including Fourier-transform infrared spectroscopy (FT-IR), one-dimensional and

two-dimensional nuclear magnetic resonance (1D and 2D NMR), and mass spectrometry.[5]

[7]

In Vivo Anti-inflammatory Assay: Formalin-Induced
Edema in Rats
This protocol is based on the investigation of the anti-inflammatory properties of the hexane

fraction of Musa × paradisiaca fruit peels, from which cycloeucalenone was isolated.[6]

1. Animal Model:

The assay is performed using a formalin-induced edema model in rats.[6]

2. Treatment Administration:

The test compound (e.g., the hexane fraction containing cycloeucalenone) is administered

to the rats at a specific dosage (e.g., 200 mg/kg).[6]
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3. Induction of Inflammation:

Edema is induced by the injection of formalin.[6]

4. Measurement of Edema:

The reduction in edema is measured to evaluate the anti-inflammatory effect of the test

compound.[6]

5. In Vitro Assays:

Further in vitro evaluations can include assessing the compound's antioxidant activity, its

effect on red blood cell (RBC) membrane stabilization, and its inhibitory effect on

phospholipase-A2 (PL-A2).[6]

Proposed Signaling Pathway for Anti-inflammatory
Action
Based on its strong binding affinity for key inflammatory mediators, the proposed anti-

inflammatory mechanism of Cycloeucalenone involves the inhibition of the NF-κB signaling

pathway. The following diagram illustrates this hypothetical mechanism.
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Caption: Proposed anti-inflammatory mechanism of Cycloeucalenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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